Cas no 1804941-09-0 (5-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-methanol)

• Product Name: 5-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-methanol
• CAS No: 1804941-09-0
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• CID: 4884481
• Update Time: 2025-05-24

5-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-methanol

• Inchi： 1S/C8H9F3N2O/c9-6-5(3-14)4(1-12)2-13-7(6)8(10)11/h2,8,14H,1,3,12H2
• InChI Key： OHMQGKZKINXOQR-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=NC=C(CN)C=1CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: -0.4
• Topological Polar Surface Area: 59.1

Additional information on 5-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-methanol

5-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-methanol: A Comprehensive Overview

5-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-methanol is a highly specialized organic compound with the CAS registry number 1804941-09-0. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential applications in various fields. The structure of this molecule is characterized by a pyridine ring substituted with an aminomethyl group at the 5-position, a difluoromethyl group at the 2-position, a fluorine atom at the 3-position, and a hydroxymethyl group at the 4-position. These substituents contribute to its distinct chemical reactivity and physical properties.

The synthesis of 5-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-methanol involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic substitutions, and hydroxylation processes. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such complex molecules. For instance, the use of transition metal catalysts has significantly improved the yield and purity of this compound, making it more accessible for research and industrial applications.

One of the most promising applications of this compound lies in its potential as a precursor in drug discovery. The presence of multiple functional groups, such as the amine and hydroxyl groups, makes it an ideal candidate for further functionalization. Researchers have explored its ability to act as a building block for constructing bioactive molecules with potential therapeutic effects. For example, studies have shown that derivatives of this compound exhibit moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases.

In addition to its role in pharmaceutical research, 5-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-methanol has also been investigated for its applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes. Recent studies have demonstrated that this compound can be incorporated into polymer matrices to enhance their electrical conductivity without compromising their mechanical properties.

The environmental impact of this compound is another area of active research. Given its complex structure and potential persistence in the environment, scientists are exploring its biodegradation pathways and toxicity profiles. Preliminary findings suggest that under certain conditions, this compound can undergo microbial degradation, reducing its environmental footprint. However, further studies are required to fully understand its ecological implications.

In conclusion, 5-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-methanol (CAS No. 1804941-09-0) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development. As advancements in synthetic methodologies and material science continue to evolve, this compound is poised to play an increasingly important role in both academic and industrial settings.